Cas no 749240-57-1 (5-fluoro-7-methyl-2,3-dihydro-1H-indole-2,3-dione)

5-fluoro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Properties

Names and Identifiers

• 5-Fluoro-7-methylisatin
• 5-fluoro-7-methyl-1H-indole-2,3-dione
• 5-fluoro-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• SB65650
• DB-074907
• AT19798
• DTXSID80588417
• 5-Fluoro-7-methyl-2,3-dihydro-1h-indole-2,3-dione;
• EN300-59415
• 5-Fluoro-7-methyl isatin
• 5-fluoro-7-methylindoline-2,3-dione
• 5-fluoro-7-methyl-1H-Indole-2,3-dione
• SY180248
• AKOS000138644
• 749240-57-1
• MFCD06409072
• HS-3593
• Z247609804
• SCHEMBL3093670
• CS-0252211
• +Expand

• MDL： MFCD06409072
• InChIKey： UTQPVTUKUNIWMB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6FNO2/c1-4-2-5(10)3-6-7(4)11-9(13)8(6)12/h2-3H,1H3,(H,11,12,13)
• SMILES： CC1=CC(=CC2=C1NC(=O)C2=O)F

Computed Properties

• Exact Mass: 179.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.038
• Heavy Atom Count: 13
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• LogP: 1.40690
• PSA: 46.17000
• Refractive Index: 1.573
• Density: 1.399

5-fluoro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Security Information

5-fluoro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%